Cas no 5576-42-1 (adrenocorticotropic hormone*fragment 1-16)

• Product Name: adrenocorticotropic hormone*fragment 1-16
• CAS No: 5576-42-1
• MF: C₈₉H₁₃₃N₂₅O₂₂S
• MW: 1937.22763800621
• MDL: MFCD18782346
• CID: 85395
• PubChem ID: 16133245
• Update Time: 2025-06-11

adrenocorticotropic hormone*fragment 1-16 Chemical and Physical Properties

Names and Identifiers

• adrenocorticotropic hormone*fragment 1-16
• Adrenocorticotropic Hormone Fragment 1-16 human
• ACTH (1-16)
• ACTH (1-16), human
• ADRENOCORTICOTROPIC HORMONE (1-16),HUMAN
• adrenocorticotropic hormone fragment 1-16 human,rat
• ADRENOCORTICOTROPIC HORMONE HUMAN FRAGMENT 1-16
• H-SER-TYR-SER-MET-GLU-HIS-PHE-ARG-TRP-GLY-LYS-PRO-VAL-GLY-LYS-LYS-OH
• SER-TYR-SER-MET-GLU-HIS-PHE-ARG-TRP-GLY-LYS-PRO-VAL-GLY-LYS-LYS
• SYSMEHFRWGKPVGKK
• ACTH1-16
• 5576-42-1
• Acth(1-16)
• PD133784
• ACTH (1-16) (human)

• MDL： MFCD18782346
• Inchi： 1S/C89H133N25O22S/c1-50(2)74(86(133)100-46-71(118)102-59(21-9-12-33-90)77(124)107-64(88(135)136)23-11-14-35-92)113-85(132)70-25-16-37-114(70)87(134)63(22-10-13-34-91)103-72(119)45-99-76(123)67(41-53-43-98-58-20-8-7-19-56(53)58)110-78(125)60(24-15-36-97-89(94)95)104-81(128)66(39-51-17-5-4-6-18-51)109-83(130)68(42-54-44-96-49-101-54)111-79(126)61(30-31-73(120)121)105-80(127)62(32-38-137-3)106-84(131)69(48-116)112-82(129)65(108-75(122)57(93)47-115)40-52-26-28-55(117)29-27-52/h4-8,17-20,26-29,43-44,49-50,57,59-70,74,98,115-117H,9-16,21-25,30-42,45-48,90-93H2,1-3H3,(H,96,101)(H,99,123)(H,100,133)(H,102,118)(H,103,119)(H,104,128)(H,105,127)(H,106,131)(H,107,124)(H,108,122)(H,109,130)(H,110,125)(H,111,126)(H,112,129)(H,113,132)(H,120,121)(H,135,136)(H4,94,95,97)
• InChI Key： BLBPSTKPAGOHPL-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC(CCC(=O)O)C(NC(CC1=CN=CN1)C(NC(CC1C=CC=CC=1)C(NC(CCCNC(=N)N)C(NC(CC1=CNC2C=CC=CC1=2)C(NCC(NC(CCCCN)C(N1CCCC1C(NC(C(NCC(NC(C(NC(C(=O)O)CCCCN)=O)CCCCN)=O)=O)C(C)C)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC(C(CO)NC(C(CC1C=CC(=CC=1)O)NC(C(CO)N)=O)=O)=O

Computed Properties

• Exact Mass: 1935.98000
• Monoisotopic Mass: 1935.977772
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 28
• Hydrogen Bond Acceptor Count: 47
• Heavy Atom Count: 137
• Rotatable Bond Count: 79
• Complexity: 3930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 799
• XLogP3: -7.8

Experimental Properties

• Color/Form: White powder
• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 798.75000
• LogP: 3.63150

adrenocorticotropic hormone*fragment 1-16 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage temperature: -20 ° C

Additional information on adrenocorticotropic hormone*fragment 1-16

Introduction to Adrenocorticotropic Hormone Fragment 1-16 (CAS No. 5576-42-1) and Its Latest Research Applications

The compound Adrenocorticotropic Hormone Fragment 1-16, identified by the Chemical Abstracts Service Number (CAS No.) 5576-42-1, represents a synthetic derivative of the naturally occurring adrenocorticotropic hormone (ACTH). This fragment, specifically the N-terminal sequence encompassing amino acids 1 to 16, has garnered significant attention in the field of biochemical and pharmaceutical research due to its distinct biological activities and therapeutic potential. ACTH is a polypeptide hormone secreted by the anterior pituitary gland, playing a pivotal role in the regulation of cortisol production by the adrenal cortex. The Adrenocorticotropic Hormone Fragment 1-16 has been extensively studied for its ability to modulate cortisol levels, making it a subject of interest in both clinical and experimental settings.

In recent years, advancements in peptide chemistry and molecular biology have facilitated a deeper understanding of the pharmacological properties of Adrenocorticotropic Hormone Fragment 1-16. This fragment exhibits selective agonistic activity, particularly targeting the melanocortin receptor family, which has implications for treating various endocrine disorders. Notably, research has highlighted its potential in managing conditions associated with dysregulated cortisol secretion, such as Cushing's syndrome and adrenocortical insufficiency. The synthetic nature of Adrenocorticotropic Hormone Fragment 1-16 allows for controlled production and modified formulations, enhancing its applicability in drug development.

One of the most compelling aspects of Adrenocorticotropic Hormone Fragment 1-16 is its role in immunomodulation. Studies have demonstrated that this fragment can influence immune responses by interacting with specific receptors on immune cells. This property has opened new avenues for exploring its therapeutic efficacy in autoimmune diseases and chronic inflammatory conditions. For instance, preclinical trials have shown promising results in using Adrenocorticotropic Hormone Fragment 1-16 to attenuate excessive inflammation while preserving normal immune function. Such findings align with the growing demand for immunomodulatory therapies that offer targeted action without systemic side effects.

The development of novel delivery systems has further expanded the therapeutic landscape of Adrenocorticotropic Hormone Fragment 1-16. Nanotechnology-based formulations have been investigated to enhance bioavailability and prolong systemic exposure, thereby improving treatment efficacy. These advancements are particularly relevant in chronic disease management, where sustained therapeutic levels are essential. Additionally, the use of prodrugs—chemical modifications designed to enhance stability and absorption—has been explored to optimize the pharmacokinetic profile of this peptide fragment. Such innovations underscore the dynamic nature of peptide drug development and highlight the versatility of Adrenocorticotropic Hormone Fragment 1-16 as a therapeutic agent.

Recent research has also delved into the structural optimization of Adrenocorticotropic Hormone Fragment 1-16 to improve its pharmacological properties. By leveraging computational modeling and synthetic biology techniques, scientists have identified key residues critical for receptor binding and metabolic stability. These insights have led to the design of analogs with enhanced affinity and resistance to enzymatic degradation. Such modifications are crucial for developing next-generation peptide drugs that exhibit improved pharmacological profiles while maintaining safety and efficacy.

The clinical potential of Adrenocorticotropic Hormone Fragment 1-16 extends beyond endocrine disorders. Emerging evidence suggests its utility in neuroprotective therapies, where it may modulate neurotransmitter release and reduce neuroinflammation. Studies on animal models have demonstrated that this fragment can attenuate oxidative stress and neurodegenerative processes, offering hope for treating conditions such as Alzheimer's disease and Parkinson's disease. While further clinical trials are needed to validate these findings, they represent an exciting frontier for exploring novel therapeutic applications.

Ethical considerations are also integral to the development and use of Adrenocorticotropic Hormone Fragment 1-16. As with any therapeutic agent, ensuring patient safety through rigorous testing and regulatory oversight is paramount. Collaborative efforts between academia, industry, and regulatory bodies are essential to establish standardized protocols for clinical trials and post-marketing surveillance. These measures not only enhance patient outcomes but also foster trust in peptide-based therapies.

The future direction of research on Adrenocorticotropic Hormone Fragment 1-16 is likely to be shaped by interdisciplinary approaches combining peptide chemistry, biopharmaceutical engineering, and systems biology. By integrating these disciplines, scientists can uncover new mechanisms of action and develop innovative treatment strategies tailored to individual patient needs. The growing interest in personalized medicine further underscores the importance of such holistic research efforts.

In conclusion, Adrenocorticotropic Hormone Fragment 1-16 (CAS No. 5576-42-1) represents a promising therapeutic compound with diverse applications in endocrinology, immunology, and neurology. Its unique pharmacological properties, coupled with ongoing advancements in drug delivery systems and structural optimization techniques, position it as a cornerstone in modern peptide therapeutics. As research continues to unfold new possibilities for this compound, it holds great promise for addressing complex medical challenges and improving patient care worldwide.